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Compound of Interest

Compound Name:
5-Acetyl-2-fluoro-4-

hydroxybenzonitrile

CAS No.: 2089381-35-9

Cat. No.: B12082728

Get Quote

Target Audience: Researchers, scientists, and drug development professionals.

As a laboratory professional, managing the lifecycle of complex synthetic intermediates is just

as critical as the synthesis itself. 5-Acetyl-2-fluoro-4-hydroxybenzonitrile (CAS: 2089381-35-

9)[1] is a highly functionalized halogenated phenolic nitrile. Improper disposal of this compound

poses severe risks to both laboratory personnel and the environment.

This guide provides a self-validating, step-by-step operational framework for the safe handling,

segregation, and disposal of this chemical, ensuring strict compliance with environmental

regulations and internal Environmental Health and Safety (EHS) standards.

Chemical Profiling & Hazard Causality
To design a safe disposal protocol, we must first understand the causality behind the

chemical's hazards. Because specific toxicological data for the 5-acetyl derivative is limited,

authoritative laboratory safety standards dictate extrapolating hazard profiles from its primary

structural analog, 2-Fluoro-4-hydroxybenzonitrile (CAS: 82380-18-5)[2][3].
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The molecule contains three critical functional groups that dictate its end-of-life handling:

The Phenol Moiety (-OH): Confers mild acidity and severe tissue irritant properties. It is

classified as causing serious eye damage (Eye Dam. 1) and acute oral toxicity (Acute Tox. 4)

[2][3].

The Nitrile Group (-C≡N): While generally stable in ambient conditions, nitriles can release

highly toxic hydrogen cyanide (HCN) gas if exposed to extreme heat, strong acids, or

improper incineration conditions.

The Fluorine Atom (-F): Organofluorines are environmentally persistent. This compound is

classified as toxic to aquatic life with long-lasting effects (Aquatic Chronic 2)[2][3]. It must

never be washed down the drain, and it requires high-temperature, EPA-licensed incineration

to safely break the strong C-F bonds without releasing hydrogen fluoride (HF)[4].

Quantitative Operational Parameters
The following table summarizes the quantitative limits and parameters that must be strictly

adhered to during the disposal process[2][5][6]:
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Parameter Specification Operational Rationale

CAS Number 2089381-35-9

Required for accurate EHS

waste tracking and

manifesting[1].

Molecular Weight 179.15 g/mol

Used to calculate molarity in

liquid waste streams for RCRA

profiling.

Max Accumulation Time 90 Days

Regulatory limit for storing

hazardous waste in satellite

accumulation areas[6].

Container Headspace 10% Minimum

Prevents container rupture due

to vapor expansion or thermal

fluctuations[6].

Secondary Containment 110% Capacity

Must hold at least 110% of the

largest container's volume to

prevent aquatic

contamination[6].

Waste Segregation & Storage Workflow
The fundamental rule of chemical disposal is strict segregation. Mixing 5-Acetyl-2-fluoro-4-
hydroxybenzonitrile with incompatible chemicals (such as strong oxidizers or concentrated

mineral acids) can trigger exothermic reactions or the release of toxic gases.
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Figure 1: Decision matrix and operational workflow for the segregation and disposal of 5-
Acetyl-2-fluoro-4-hydroxybenzonitrile waste.
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Step-by-Step Disposal Methodologies
All procedures must be conducted inside a certified chemical fume hood[5]. Personnel must

wear standard PPE, including a lab coat, safety goggles (due to Eye Dam. 1 classification), and

nitrile gloves[3][7].

Protocol A: Solid Waste (Powders, Crystals, and
Contaminated Consumables)

Collection: Carefully sweep or transfer residual solid 5-Acetyl-2-fluoro-4-
hydroxybenzonitrile into a chemically compatible, sealable container (e.g., high-density

polyethylene (HDPE) or glass)[5].

Consumable Disposal: Any spatulas, weigh boats, or nitrile gloves contaminated with the

chemical cannot be recycled. They must be treated as hazardous solid waste and placed in

the same solid waste container[8].

Labeling: Attach a standard hazardous waste label. Deface or remove any original

manufacturer labels if reusing a container[7]. Explicitly write the full chemical name—do not

use abbreviations[5].

Storage: Place the sealed container in a designated secondary containment bin[7]. Submit a

pickup request to your EHS department before the 90-day accumulation limit is reached[6]

[9].

Protocol B: Liquid Waste (Solvent Solutions and
Washings)

Compatibility Check: Ensure the liquid waste container does not contain incompatible

chemicals (e.g., nitric acid or bleach). Do not mix halogenated waste with non-halogenated

waste if it can be avoided, as halogenated waste requires specialized, higher-cost

incineration[6].

Transfer: Use a funnel to pour the solution into the waste jug to mitigate spill risks[5].

Headspace Management: Never fill the waste jug to the brim. Leave at least 10% headspace

to accommodate vapor expansion and prevent pressure-induced ruptures[6].
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Capping and Containment: Keep the container closed unless actively adding waste[6]. Store

the jug in a secondary containment tray made of chemical-resistant plastic[6].

Protocol C: Spill Response Methodology
Because this compound is highly toxic to aquatic life[2], a spill must never be flushed down the

sink.

Containment: Immediately isolate the spill area. If the spill is liquid (e.g., dissolved in a

solvent), surround it with an inert absorbent material (such as vermiculite or universal spill

pads)[9].

Absorption & Collection: Sweep the absorbed mixture or the spilled powder into a leak-proof

plastic container using a dedicated dustpan and brush.

Decontamination: Wipe the affected surface with a solvent in which the compound is soluble

(e.g., ethanol or ethyl acetate), followed by soap and water. Dispose of all contaminated

wipes and nitrile gloves as solid hazardous waste[8][9].

Regulatory & Environmental Compliance
Under the Resource Conservation and Recovery Act (RCRA), halogenated phenols and nitriles

are strictly regulated[10][11]. Your institution's EHS department will transfer this waste to an

EPA-licensed facility. The waste will undergo high-temperature thermal destruction

(incineration), which is the only approved method to safely cleave the carbon-fluorine and

carbon-nitrogen bonds, preventing the release of persistent organic pollutants into the

environment[4][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12082728/docs#operational-guide-proper-disposal-of-5-acetyl-2-fluoro-4-hydroxybenzonitrile
https://www.benchchem.com/product/b12082728/docs#operational-guide-proper-disposal-of-5-acetyl-2-fluoro-4-hydroxybenzonitrile
https://www.benchchem.com/product/b12082728?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12082728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

